Cas no 2172450-49-4 (1-(4-chloro-3-methylphenyl)-3-(methylamino)butan-2-ol)

• Product Name: 1-(4-chloro-3-methylphenyl)-3-(methylamino)butan-2-ol
• CAS No: 2172450-49-4
• MF: C₁₂H₁₈ClNO
• MW: 227.730422496796
• CID: 6318042
• PubChem ID: 165740562
• Update Time: 2025-08-05

1-(4-chloro-3-methylphenyl)-3-(methylamino)butan-2-ol Chemical and Physical Properties

Names and Identifiers

• 1-(4-chloro-3-methylphenyl)-3-(methylamino)butan-2-ol
• 2172450-49-4
• EN300-1282924

• Inchi： 1S/C12H18ClNO/c1-8-6-10(4-5-11(8)13)7-12(15)9(2)14-3/h4-6,9,12,14-15H,7H2,1-3H3
• InChI Key： OETXLLIJTMSYNY-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1C)CC(C(C)NC)O

Computed Properties

• Exact Mass: 227.1076919g/mol
• Monoisotopic Mass: 227.1076919g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 189
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 32.3Ų

Additional information on 1-(4-chloro-3-methylphenyl)-3-(methylamino)butan-2-ol

Introduction to 1-(4-chloro-3-methylphenyl)-3-(methylamino)butan-2-ol (CAS No. 2172450-49-4)

1-(4-chloro-3-methylphenyl)-3-(methylamino)butan-2-ol, also known by its CAS registry number CAS No. 2172450-49-4, is a chemical compound that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is characterized by its unique structure, which includes a chlorinated aromatic ring, a methyl group, and a hydroxyl group attached to a butanamine backbone. Its structural features make it a versatile molecule with potential applications in drug design, agrochemicals, and materials science.

The synthesis of 1-(4-chloro-3-methylphenyl)-3-(methylamino)butan-2-ol involves a series of well-established organic reactions, including nucleophilic substitution, alkylation, and reduction processes. Recent advancements in catalytic methods have enabled more efficient and environmentally friendly production of this compound. Researchers have explored various solvent systems and reaction conditions to optimize yield and purity, making it more accessible for large-scale production.

In terms of pharmacological applications, 1-(4-chloro-3-methylphenyl)-3-(methylamino)butan-2-ol has shown promising activity in preclinical studies targeting central nervous system disorders. Its ability to modulate neurotransmitter systems, particularly dopamine and serotonin pathways, has been extensively investigated. Studies published in the last two years highlight its potential as a lead compound for developing treatments for conditions such as depression, anxiety, and neurodegenerative diseases.

From a materials science perspective, this compound has been explored as a building block for advanced polymers and coatings. Its hydroxyl group provides opportunities for polymerization reactions, while the aromatic ring contributes to thermal stability and mechanical strength. Recent research has focused on incorporating this compound into biodegradable polymers for use in sustainable packaging materials.

The environmental impact of CAS No. 2172450-49-4 has also been a topic of interest. Studies have evaluated its biodegradation pathways under various environmental conditions, revealing that it undergoes rapid microbial degradation in aerobic environments. This finding is crucial for assessing its safety profile and ensuring its responsible use in industrial applications.

In conclusion, 1-(4-chloro-3-methylphenyl)-3-(methylamino)butan-2-one (CAS No. 2172450-X-X-X) stands out as a multifaceted chemical entity with diverse applications across multiple disciplines. Ongoing research continues to uncover new insights into its properties and potential uses, solidifying its position as an important compound in modern chemistry.